Cas no 2228472-03-3 (1-(1-methylcyclopropyl)cyclopentan-1-amine)

• Product Name: 1-(1-methylcyclopropyl)cyclopentan-1-amine
• CAS No: 2228472-03-3
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 5891545
• PubChem ID: 165616721
• Update Time: 2025-10-30

1-(1-methylcyclopropyl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-methylcyclopropyl)cyclopentan-1-amine
• 2228472-03-3
• EN300-1803677

• Inchi： 1S/C9H17N/c1-8(6-7-8)9(10)4-2-3-5-9/h2-7,10H2,1H3
• InChI Key： GZFZSBDNPINMRF-UHFFFAOYSA-N
• SMILES： NC1(CCCC1)C1(C)CC1

Computed Properties

• Exact Mass: 139.136099547g/mol
• Monoisotopic Mass: 139.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26Ų

Additional information on 1-(1-methylcyclopropyl)cyclopentan-1-amine

Introduction to 1-(1-methylcyclopropyl)cyclopentan-1-amine (CAS No. 2228472-03-3)

1-(1-methylcyclopropyl)cyclopentan-1-amine (CAS No. 2228472-03-3) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound, characterized by its cyclopropyl and cyclopentyl moieties, exhibits intriguing chemical behavior and biological activity, making it a subject of extensive research.

The molecular structure of 1-(1-methylcyclopropyl)cyclopentan-1-amine is composed of a cyclopentane ring attached to a substituted cyclopropane ring. The presence of the methyl group on the cyclopropane ring introduces steric hindrance, which can influence the compound's reactivity and stability. This structural feature is particularly important in the context of medicinal chemistry, where subtle changes in molecular structure can significantly impact pharmacological properties.

Recent studies have explored the potential applications of 1-(1-methylcyclopropyl)cyclopentan-1-amine in various therapeutic areas. One notable area of research is its use as a scaffold for the development of novel drugs. The compound's unique structure provides a platform for the introduction of functional groups that can modulate biological activity, making it a valuable starting point for drug discovery efforts.

In the realm of organic synthesis, 1-(1-methylcyclopropyl)cyclopentan-1-amine has been utilized as an intermediate in the synthesis of more complex molecules. Its reactivity and stability make it suitable for a wide range of chemical transformations, including substitution reactions, elimination reactions, and cyclization processes. These properties have been leveraged in the development of new synthetic methodologies and the synthesis of bioactive compounds.

The biological activity of 1-(1-methylcyclopropyl)cyclopentan-1-amine has also been investigated in several studies. Research has shown that this compound can exhibit anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases. Additionally, preliminary studies have indicated that it may have neuroprotective effects, which could be beneficial in neurological disorders such as Alzheimer's disease and Parkinson's disease.

In terms of safety and toxicity, initial assessments suggest that 1-(1-methylcyclopropyl)cyclopentan-1-amine is relatively safe at low concentrations. However, further toxicological studies are necessary to fully understand its safety profile and potential side effects. These studies are crucial for ensuring that any future therapeutic applications are safe and effective.

The synthesis of 1-(1-methylcyclopropyl)cyclopentan-1-amine typically involves multi-step processes that include the formation of the cyclopropane ring and subsequent functionalization steps. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, which is essential for both research and industrial applications.

In conclusion, 1-(1-methylcyclopropyl)cyclopentan-1-amine (CAS No. 2228472-03-3) is a promising compound with a wide range of potential applications in organic chemistry and medicinal chemistry. Its unique structural features and biological activity make it an important subject of ongoing research, with potential implications for drug discovery and therapeutic development. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, further solidifying its importance in the scientific community.